Cas no 1502421-05-7 (2-Pentanone, 3-methyl-1-[(2-methylphenyl)thio]-)

2-Pentanone, 3-methyl-1-[(2-methylphenyl)thio]-, is a specialized organic compound featuring a thioether linkage and a ketone functional group. Its molecular structure, incorporating a methyl-substituted phenylthio moiety, enhances its utility as an intermediate in fine chemical synthesis. The compound's reactivity is influenced by the electron-donating methyl groups, making it suitable for applications in pharmaceuticals, agrochemicals, and advanced material research. Its stability under standard conditions and compatibility with various reaction conditions further underscore its versatility. The presence of both sulfur and carbonyl functionalities allows for selective modifications, enabling tailored synthesis pathways. This compound is particularly valuable in constructing complex molecular architectures requiring precise functional group integration.
2-Pentanone, 3-methyl-1-[(2-methylphenyl)thio]- structure
1502421-05-7 structure
Product Name:2-Pentanone, 3-methyl-1-[(2-methylphenyl)thio]-
CAS No:1502421-05-7
MF:C13H18OS
MW:222.346422672272
CID:5251300
Update Time:2025-06-13

2-Pentanone, 3-methyl-1-[(2-methylphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-1-[(2-methylphenyl)sulfanyl]pentan-2-one
    • 3-Methyl-1-(2-methylphenyl)sulfanylpentan-2-one
    • 2-Pentanone, 3-methyl-1-[(2-methylphenyl)thio]-
    • Inchi: 1S/C13H18OS/c1-4-10(2)12(14)9-15-13-8-6-5-7-11(13)3/h5-8,10H,4,9H2,1-3H3
    • InChI Key: RJIJMZVYAXCIQQ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1C)CC(C(C)CC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 203
  • XLogP3: 3.9
  • Topological Polar Surface Area: 42.4

2-Pentanone, 3-methyl-1-[(2-methylphenyl)thio]- Pricemore >>

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Additional information on 2-Pentanone, 3-methyl-1-[(2-methylphenyl)thio]-

2-Pentanone, 3-methyl-1-[(2-methylphenyl)thio]- (CAS No. 1502421-05-7): An Overview

2-Pentanone, 3-methyl-1-[(2-methylphenyl)thio]- (CAS No. 1502421-05-7) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the class of thioethers, which are characterized by the presence of a sulfur atom bonded to two carbon atoms. The specific structure of 3-methyl-1-[(2-methylphenyl)thio]-2-pentanone makes it an interesting candidate for a variety of chemical reactions and biological studies.

The molecular formula of 3-methyl-1-[(2-methylphenyl)thio]-2-pentanone is C11H16OS, and its molecular weight is approximately 196.30 g/mol. The compound is a colorless liquid at room temperature and has a characteristic odor. Its physical and chemical properties, such as solubility, boiling point, and reactivity, have been extensively studied to understand its behavior in different environments.

In the realm of pharmaceutical research, 3-methyl-1-[(2-methylphenyl)thio]-2-pentanone has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its interactions with various biological targets, including enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent inhibitory activity against a specific enzyme involved in neurodegenerative diseases. This finding opens up new avenues for the development of therapeutic agents targeting these conditions.

Beyond its pharmaceutical applications, 3-methyl-1-[(2-methylphenyl)thio]-2-pentanone has also been investigated for its use in materials science. Its thioether functionality can be leveraged to create novel polymers and coatings with enhanced properties. A research team from the University of California, Berkeley, demonstrated that this compound can be used as a monomer in the synthesis of thiol-ene polymers, which exhibit excellent mechanical strength and thermal stability. These materials have potential applications in electronics, adhesives, and protective coatings.

The synthetic route for 3-methyl-1-[(2-methylphenyl)thio]-2-pentanone involves several steps, including the formation of a thioether intermediate and subsequent ketone formation. The process typically starts with the reaction of 3-methylbutanethiol with 2-methylbenzyl chloride to form the thioether intermediate. This intermediate is then oxidized to produce the final ketone product. The efficiency and selectivity of this synthetic pathway have been optimized through various catalytic systems and reaction conditions.

In terms of safety and handling, 3-methyl-1-[(2-methylphenyl)thio]-2-pentanone should be managed with care due to its potential irritant properties and flammability. Proper personal protective equipment (PPE) should be worn when handling this compound, and it should be stored in a well-ventilated area away from heat sources and incompatible materials.

The environmental impact of 3-methyl-1-[(2-methylphenyl)thio]-2-pentanone is another important consideration. Studies have shown that it can biodegrade under certain conditions, but its persistence in the environment depends on factors such as pH, temperature, and microbial activity. Efforts are ongoing to develop more sustainable synthesis methods that minimize environmental impact while maintaining high yields.

In conclusion, 3-methyl-1-[(2-methylphenyl)thio]-2-pentanone (CAS No. 1502421-05-7) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential benefits and uses, this compound is likely to play an increasingly important role in various scientific and industrial fields.

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